N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C14H13N5O/c1-9-4-5-11(10(2)8-9)16-13(20)12-17-14-15-6-3-7-19(14)18-12/h3-8H,1-2H3,(H,16,20)
• InChI Key: HXHQBXSFXATCAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=NN3C=CC=NC3=N2)C
• Molecular Formula: C14H13N5O
• Molecular Weight: 267.29 g/mol

Description

N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide, also known as DPTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is not fully understood. However, it has been proposed that it may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it may have antioxidant and anti-inflammatory effects that contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, to induce cell cycle arrest, and to promote apoptosis in cancer cells. Additionally, it has been found to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide in lab experiments is its potential to inhibit the growth of cancer cells and to improve cognitive function in animal models. Additionally, it has been found to have low toxicity in vivo. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its use in research.

Future Directions

Future research on N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide could focus on elucidating its mechanism of action and optimizing its use in cancer research and the treatment of neurological disorders. Additionally, it may be useful to investigate the potential use of N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide in combination with other drugs to enhance its efficacy. Finally, further studies could explore the potential use of N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide in other areas of research, such as inflammation and autoimmune disorders.
In conclusion, N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is a chemical compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide in scientific research.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide involves the reaction of 2-amino-4,6-dimethylpyrimidine with 2,4-dimethylphenyl isocyanate and sodium azide in the presence of a catalyst. The resulting product is purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been studied for its potential use in cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-(2,4-dimethylphenyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been found to have neuroprotective effects and to improve cognitive function in animal models.